
Commercial Availability and Suppliers of
Dipentyl Ether: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dipentyl ether

Cat. No.: B147394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of dipentyl
ether (CAS No: 693-65-2), a versatile and increasingly utilized solvent in organic synthesis,

materials science, and pharmaceutical research. This document details key suppliers, available

product grades, and typical physical and chemical properties. Furthermore, it outlines

experimental contexts in which dipentyl ether serves as a crucial component, offering insights

into its practical application.

Core Concepts: Properties and Applications
Dipentyl ether, also known as amyl ether or 1,1'-oxybispentane, is a colorless liquid with a

characteristic mild odor.[1] Its high boiling point (187-188 °C), low water solubility, and stability

make it an excellent solvent for a variety of chemical reactions and extractions.[1] It is

particularly useful in processes requiring elevated temperatures where lower boiling point

ethers like diethyl ether or tetrahydrofuran would be unsuitable.

Key applications in research and development include:

Solvent for Organic Reactions: Dipentyl ether is employed as a high-boiling solvent for

various organic transformations, including Grignard reactions and esterifications.[2][3][4]

Extraction Solvent: Its immiscibility with water makes it a suitable solvent for liquid-liquid

extractions.[5]
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Pharmaceutical Synthesis: It has been used as a solvent in the synthesis of pharmaceutical

intermediates, such as in the preparation of mycophenolate mofetil.[4]

Materials Science: Dipentyl ether has found applications in the synthesis of advanced

materials, for instance, as a solvent in the preparation of hole transport layers for Quantum

Dot Light-Emitting Diodes (QLEDs).

Commercial Suppliers and Product Specifications
Dipentyl ether is commercially available from a range of chemical suppliers, from large global

distributors to more specialized chemical providers. The available grades typically vary in

purity, with higher purity grades being essential for sensitive applications in pharmaceutical and

materials research. Below is a summary of prominent suppliers and their typical product

specifications.

Supplier/Distributo
r

Product Name(s) Purity/Grade
Available
Quantities

Sigma-Aldrich (Merck)
Dipentyl ether, Di-n-

amyl ether

≥98.0% (synthesis

grade), ≥98.5% (GC)
100 mL, 250 mL

TCI (Tokyo Chemical

Industry)
Amyl Ether >98.0% (GC) 25 mL, 500 mL

Santa Cruz

Biotechnology
Dipentyl ether Research Grade Inquire for details

CymitQuimica

(distributor for Apollo

Scientific)

Dipentyl Ether 98%
5 mL, 25 mL, 100 mL,

500 mL

Cole-Parmer

(distributor for Acros

Organics)

Pentyl Ether 99% (GC) 250 mL, 1 L

Molport 1-(pentyloxy)pentane 98% 1 g, 5 g, 25 g, 100 g

ChemicalBook
Dipentylether,

PENTYL ETHER
Varies by supplier Varies by supplier
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Note: This table is not exhaustive and represents a snapshot of available information.

Researchers should always consult the supplier's certificate of analysis for lot-specific data.

Experimental Protocols and Methodologies
While detailed, step-by-step protocols are often proprietary or specific to a particular research

group, the following outlines the general methodologies for key experiments where dipentyl
ether is utilized.

Use as a Solvent in Grignard Reactions
Dipentyl ether can serve as a high-boiling alternative to more traditional solvents like diethyl

ether or THF in Grignard reactions, particularly when higher reaction temperatures are

required.

General Procedure:

Apparatus Setup: A multi-necked, round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer is assembled and flame-dried under an inert

atmosphere (e.g., nitrogen or argon).

Magnesium Activation: Magnesium turnings are placed in the flask. A small crystal of iodine

or a few drops of 1,2-dibromoethane can be added to activate the magnesium.

Initiation: A small amount of the organohalide dissolved in anhydrous dipentyl ether is
added to the magnesium turnings. The reaction is initiated, which may require gentle

heating.

Addition of Organohalide: Once the reaction has started, the remaining organohalide solution

is added dropwise from the dropping funnel at a rate that maintains a gentle reflux.

Reaction Completion: After the addition is complete, the reaction mixture is typically heated

at reflux in the dipentyl ether for a specified period to ensure complete formation of the

Grignard reagent.

Subsequent Reaction: The Grignard reagent is then used in situ for subsequent reactions

with electrophiles.
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Esterification via Azeotropic Removal of Water
The high boiling point of dipentyl ether makes it suitable for esterification reactions where

water is removed azeotropically.

General Procedure for Mycophenolate Mofetil Synthesis (as adapted from patent literature):[4]

Reactant Mixture: Mycophenolic acid and dipentyl ether are charged into a reaction flask

equipped with a reflux condenser and a Dean-Stark trap.[4]

Addition of Alcohol: 2-Morpholinoethanol is added to the mixture with vigorous stirring.[4]

Azeotropic Distillation: The reaction mixture is heated to boiling, and the water formed during

the esterification is removed azeotropically with the dipentyl ether.[4]

Reaction Monitoring: The reaction is monitored for completion (e.g., by TLC or HPLC).

Workup: Upon completion, the reaction mixture is cooled and diluted with a suitable organic

solvent (e.g., dichloromethane).[4] The organic phase is then washed with an aqueous base

(e.g., K₂CO₃ solution) and water to remove unreacted acid and other impurities.[4]

Product Isolation: The solvent is removed under reduced pressure, and the crude product is

purified, typically by crystallization.

Visualization of the Dipentyl Ether Supply Chain
The following diagram illustrates the typical supply chain for dipentyl ether, from raw material

manufacturing to its use in a research laboratory.
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Caption: Supply chain of dipentyl ether.

The following diagram illustrates a generalized workflow for a chemical reaction using dipentyl
ether as a solvent.
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Caption: Reaction workflow with dipentyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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